Cas no 76685-42-2 (Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-(1-oxobutoxy)-, (3b,5b,15b,16b)- (9CI))

• Product Name: Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-(1-oxobutoxy)-, (3b,5b,15b,16b)- (9CI)
• CAS No: 76685-42-2
• MF: C₃₀H₄₀O₇
• MW: 512.63440990448
• CID: 581285
• PubChem ID: 320376
• Update Time: 2025-04-19

Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-(1-oxobutoxy)-, (3b,5b,15b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bufa-20,22-dienolide,3-(acetyloxy)-14,15-epoxy-16-(1-oxobutoxy)-, (3b,5b,15b,16b)- (9CI)
• NSC267901
• AC1L823B
• Bufadienolide derivative
• NSC-267901
• DTXSID00313223
• 76685-42-2

• Inchi： 1S/C30H40O7/c1-5-6-24(33)36-26-25(18-7-10-23(32)34-16-18)29(4)14-12-21-22(30(29)27(26)37-30)9-8-19-15-20(35-17(2)31)11-13-28(19,21)3/h7,10,16,19-22,25-27H,5-6,8-9,11-15H2,1-4H3
• InChI Key： OGWSUNVMICZIJT-UHFFFAOYSA-N
• SMILES： O1C2C(C(C3=COC(C=C3)=O)C3(C)CCC4C5(C)CCC(CC5CCC4C132)OC(C)=O)OC(CCC)=O

Computed Properties

• Exact Mass: 512.27700
• Monoisotopic Mass: 512.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 618.2°Cat760mmHg
• Flash Point: 260.4°C
• Refractive Index: 1.569
• PSA: 95.34000
• LogP: 5.15090